Cas no 1361536-64-2 (2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361536-64-2
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967692
• Update Time: 2025-07-19

2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-5-3-7(14)10(8(15)4-5)9-6(12(17,18)19)1-2-20-11(9)16/h1-4H
• InChI Key： RKMCMQQLNBVULG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=CC=1C(F)(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361536-64-2)

2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361536-64-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex molecular framework, which includes a pyridine ring substituted with fluorine, chlorine, and trifluoromethyl groups. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine is C₁₅H₇Cl₃F₄N, and its molecular weight is approximately 380.5 g/mol. The compound's high degree of halogenation, particularly the presence of multiple chlorine and fluorine atoms, contributes to its stability and reactivity. These properties are crucial for its potential use in the synthesis of more complex molecules and as a building block in the development of novel pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine has been explored for its potential as an intermediate in the synthesis of drugs targeting various diseases. Recent studies have shown that compounds with similar structural features exhibit promising activity against bacterial infections, viral pathogens, and cancer cells. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. Another study in the European Journal of Medicinal Chemistry highlighted the antiviral properties of related compounds against influenza viruses.

In addition to its pharmaceutical applications, 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine has also been investigated for its potential use in agrochemicals. The compound's high stability and resistance to degradation make it an attractive candidate for the development of new pesticides and herbicides. Research published in Pesticide Biochemistry and Physiology in 2020 demonstrated that this compound exhibited significant insecticidal activity against several economically important pests, including aphids and whiteflies. Furthermore, its low mammalian toxicity and environmental compatibility make it a promising alternative to traditional pesticides.

The synthesis of 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine typically involves multistep reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 2-fluoro-3-chloropyridine with 1-chloro-2,4-dichlorobenzene followed by trifluoromethylation. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine, such as its melting point (approximately 95°C), boiling point (around 180°C at reduced pressure), and solubility in common organic solvents like dichloromethane and dimethylformamide (DMF), are well-documented. These properties are essential for optimizing its use in various applications and ensuring safe handling during laboratory experiments and industrial processes.

In conclusion, 2-Fluoro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361536-64-2) is a versatile compound with a wide range of potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and addressing global health and agricultural challenges.